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Compound of Interest

Compound Name: C18:1-Ceramide-13C18

Cat. No.: B12412110

For researchers, scientists, and drug development professionals, the proper handling and
disposal of specialized chemical compounds are paramount to ensuring laboratory safety and
environmental compliance. This guide provides essential, immediate safety and logistical
information for the proper disposal of C18:1-Ceramide-3Cis, a stable isotope-labeled ceramide
used in various research applications, including studies of type 2 diabetes.[1] While a specific
Safety Data Sheet (SDS) for C18:1-Ceramide-13Cis is not readily available, by examining data
for structurally similar ceramides and adhering to general hazardous waste guidelines, a safe
and effective disposal protocol can be established.

Prudent Safety Measures and Handling

Before beginning any disposal process, it is crucial to handle C18:1-Ceramide-13C1s with care.
Although some safety data sheets for similar ceramide compounds indicate they are not
classified as hazardous, it is best practice to treat all research chemicals as potentially
hazardous until comprehensive toxicological data is available.[2][3] Therefore, standard
laboratory safety protocols should be strictly followed. This includes wearing appropriate
personal protective equipment (PPE) such as safety goggles, chemical-resistant gloves, and a
lab coat.[4] All handling of the compound, especially in its powdered form, should be conducted
in a well-ventilated area or a fume hood to avoid inhalation.[4]

Quantitative Data on Related Ceramides

The following table summarizes key physical and safety data for closely related C18 ceramide
compounds, which can serve as a reference for handling C18:1-Ceramide-13Cis.
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C18:1 Ceramide

Property C18 Ceramide (d18:1/18:0) (d18:1/18:1(92))
Molecular Formula C36H71NO3[2] C36HeoNO3][5]
Molecular Weight 566.0 g/mol [2] 563.9 g/mol [5]
Form Crystalline solid[2] Powder

Storage Temperature -20°C[2] -20°C

GHS Classification Not classified as hazardous|3] Not specified

) Health: 0, Fire: 0, Reactivity: -
NFPA Ratings o] Not specified

Step-by-Step Disposal Protocol

The disposal of C18:1-Ceramide-13C1s should be managed as hazardous chemical waste. This
ensures the highest level of safety and compliance with institutional and regulatory standards.

1. Waste ldentification and Segregation:
e Alaboratory chemical is considered waste when it is no longer intended for use.[6]

e Treat all C18:1-Ceramide-13Ci1s waste, including pure compound, solutions, and
contaminated lab supplies (e.g., pipette tips, gloves, absorbent paper), as hazardous waste.

[7]
e Do not mix solid waste with liquid waste.[7]
2. Waste Collection and Containerization:
e Solid Waste:

o Collect dry, solid C18:1-Ceramide-13C1s waste in its original container if possible, provided
the container is in good condition.[7][8]

o If the original container is not available or suitable, use a new, compatible, and clearly
labeled hazardous waste container.[6][9]
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o For chemically contaminated lab supplies, double-bag the waste in clear plastic bags to
allow for visual inspection.[7]

Liquid Waste:

o Collect liquid waste containing C18:1-Ceramide-13Cis in a leak-proof, screw-cap container.
[7] Corks or parafilm are not acceptable closures.[7]

o Ensure the container material is compatible with the solvent used to dissolve the
ceramide.

o Do not fill containers beyond 90% capacity to allow for expansion.[9]
Sharps:

o Dispose of any sharps (e.g., needles, broken glass) contaminated with C18:1-Ceramide-
13C1s in a designated sharps container.[7]

. Labeling:
Clearly label every waste container with a "Hazardous Waste" tag.[6][7]

The label must include the full chemical name ("C18:1-Ceramide-3Cis"), the concentration,
and the solvent (for liquid waste).

Indicate the date when waste was first added to the container.[8]
. Storage:
Store hazardous waste in a designated, secure area away from general lab traffic.[7]

Use secondary containment, such as a lab tray or pan, to capture any potential leaks. The
secondary container should be able to hold 110% of the volume of the primary container.[7]

Segregate waste containers based on compatibility. For instance, store organic solvents
separately from acids and bases.[6][9]

Keep waste containers closed at all times, except when adding waste.[7][9]
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5. Disposal Request and Pickup:

Contact your institution's Environmental Health & Safety (EH&S) department to schedule a

hazardous waste pickup.[7]

Do not dispose of C18:1-Ceramide-13Cis down the drain or in the regular trash.[10]

Evaporation of hazardous waste in a fume hood is not a permissible disposal method.[9]

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of C18:1-
Ceramide-13Cas.
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Start: C18:1-Ceramide-13C1s for Disposal

Is the material in solid or liquid form?

Solid Waste Liquid Waste
(Pure compound, contaminated labware) (Solutions containing the compound)

Package in a designated, sealed, and labeled hazardous solid waste container. Package in a designated, sealed, and labeled hazardous liquid waste container.

Store in a designated hazardous waste accumulation area with secondary containment.

Arrange for pickup by Environmental Health & Safety (EH&S).

Click to download full resolution via product page

Caption: Disposal workflow for C18:1-Ceramide-13Cis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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